Cas no 26116-89-2 (Rhodojaponin II)

• Product Name: Rhodojaponin II
• CAS No: 26116-89-2
• MF: C₂₂H₃₄O₇
• MW: 410.5011677742
• CID: 262378
• Update Time: 2025-04-19

Rhodojaponin II Chemical and Physical Properties

Names and Identifiers

• Grayanotoxane-5,6,10,14,16-pentol,2,3-epoxy-, 6-acetate, (2b,3b,6b,14R)- (9CI)
• Rhodojaponin II
• Rhodojaponin-II
• 5,10,14,16-tetrahydroxy-2,3-epoxygrayanotoxan-6-yl acetate
• 7,9a-Methano-9aH-cyclopenta(b)heptalene-4,8,11,11a,12(1H)-pentol,2,3-epoxydodecahydro-1,1,4,8-tetramethyl-,11-acetate,(2R,3S,3as,4R,4ar,7R,8R,9as,11R,11aR,12R)
• N2035
• [(1R,3S,4S,6R,8S,9R,10S,11R,14R,15R,17S)-4,10,15,17-Tetrahydroxy-5,5,10,15-tetramethyl-7-oxapentacyc
• BCP10847

• Inchi： 1S/C22H34O7/c1-10(23)28-13-8-21-9-19(4,25)11(16(21)24)6-7-12(21)20(5,26)15-14-17(29-14)18(2,3)22(13,15)27/h11-17,24-27H,6-9H2,1-5H3
• InChI Key： FJISLLRXVSQIES-UHFFFAOYSA-N
• SMILES： O1C2C(C)(C)C3(C(CC45CC(C)(C(CCC4C(C)(C3C12)O)C5O)O)OC(C)=O)O

Computed Properties

• Exact Mass: 410.23000
• Monoisotopic Mass: 410.23045342 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 120
• Molecular Weight: 410.5

Experimental Properties

• Color/Form: Powder
• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 294.5-296 ºC
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 119.75000
• LogP: 0.75550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Grayanoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Grayanoids
• Diterpenoids